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Comparison of Anticancer Mechanisms

Feature Nelfinavir Lelfinavir/Ritonavir

Primary Anticancer Broad-spectrum, multi-mechanism [1] [2] Limited direct data in non-
HIV cancers

Proteotoxic Stress Strong inducer [2] [3] Inducer [3]

& UPR

HSP90 Inhibition Predicted via molecular docking; demonstrated Limited specific data

disruption of HSP-related functions [1] [3]

Key Supporting Affinity purification, lipidomics, FRAP, metabolic ~ Cytotoxicity assays [3]
Experimental analysis [2]

ICso0 (Primary AML ~20 uM [3] ~20 uM [3]

cells)

Detailed Experimental Evidence and Protocols
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The conclusions in the table are supported by the following key studies and their methodologies.

e Proteotoxic Stress Induction (2014): A study treating Acute Myeloid Leukemia (AML) cell lines
(THP-1, HL-60) and primary human AML blasts with various HIV protease inhibitors found
that Nelfinavir and Lopinavir (co-formulated with Ritonavir) were among the most effective at
inducing cytotoxicity. The ICso for both was approximately 20 pM against primary AML cells.
This effect was linked to their ability to induce proteotoxic stress, a state where overwhelmed protein-

folding capacity in the endoplasmic reticulum triggers the Unfolded Protein Response (UPR) [3].

e Nelfinavir's Mechanism (2021): A comprehensive study combined proteome-wide affinity-
purification and genome-wide CRISPR/Cas9 screening to identify how Nelfinavir works.
Researchers found that Nelfinavir integrates into cellular membranes, causing lipid bilayer stress.
This disrupts the function of organelles like the mitochondria and endoplasmic reticulum, leading to
metabolic rewiring and strong activation of the Integrated Stress Response (ISR), which encompasses
the UPR [2]. This membrane-targeting mechanism is considered a unifying explanation for its broad

anticancer effects.

e Prediction of HSP90 Interaction: One review noted that molecular docking simulations suggest
Nelfinavir can potentially bind to Hsp90p protein. This computational prediction provides a
plausible structural basis for its observed disruption of HSP-related functions in cancer cells, though

direct experimental confirmation is still needed [1].

Mechanism of Action Workflow

The following diagram illustrates the broader anticancer mechanism of Nelfinavir, which underlies its ability

to induce proteotoxic stress.
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Key Takeaways for Researchers

¢ Nelfinavir is a promising candidate for drug repurposing due to its well-documented, multi-
faceted anticancer mechanism centered on inducing lipid bilayer stress and proteotoxic stress [1] [2].

¢ Direct comparative data on HSP90 inhibition is lacking. While Nelfinavir's effects are more
comprehensively studied, a head-to-head experimental comparison with Lopinavir/Ritonavir on
specifically inhibiting HSP90 is not available in the retrieved literature.

e The anticancer activity of Lopinavir/Ritonavir may be similar to Nelfinavir's in some contexts
(e.g., cytotoxicity in AML models) [3], but its mechanistic profile, particularly concerning HSPs, is less
defined and may not be its primary mode of action.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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